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Compound of Interest

Compound Name: Heliannone B

Cat. No.: B1243732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Heliannone B is a naturally occurring flavanone that has garnered interest within the scientific

community due to its potential biological activities. As a member of the flavonoid family, it

shares a characteristic heterocyclic core structure. This technical guide provides a detailed

examination of the chemical structure, synthesis, and known properties of Heliannone B,

intended to serve as a valuable resource for researchers and professionals in the fields of

natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties
Heliannone B is chemically identified as (R,S)-4'-Hydroxy-7,8-dimethoxyflavanone. Its

structure is characterized by a C6-C3-C6 skeleton, typical of flavonoids, with a chiral center at

the C2 position of the dihydropyranone ring, leading to the existence of a racemic mixture of

(R) and (S) enantiomers. The molecule features two methoxy groups at the C7 and C8

positions of the A-ring and a hydroxyl group at the C4' position of the B-ring.

Table 1: Physicochemical Properties of Heliannone B
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Property Value Source

Molecular Formula C₁₇H₁₆O₅ PubChem

Molecular Weight 300.31 g/mol PubChem

IUPAC Name

2-(4-hydroxyphenyl)-7,8-

dimethoxy-2,3-

dihydrochromen-4-one

PubChem

Synonyms
(R,S)-4'-Hydroxy-7,8-

dimethoxyflavanone
Rao et al., 2001[1]

Physical State
Not specified in available

literature

Melting Point
Not specified in available

literature

Solubility
Not specified in available

literature

Synthesis of Heliannone B
The total synthesis of (R,S)-Heliannone B was first reported by Rao et al. in 2001.[1] The

synthetic route involves the cyclization of its corresponding chalcone precursor, Heliannone A.

Experimental Protocol: Synthesis of (R,S)-4'-Hydroxy-
7,8-dimethoxyflavanone (Heliannone B)
Detailed experimental parameters, including specific quantities of reagents, reaction times,

temperatures, and purification methods, are outlined in the primary literature and should be

consulted for precise replication.

The key transformation in the synthesis of Heliannone B is the intramolecular cyclization of 2'-

hydroxychalcone (Heliannone A) to the corresponding flavanone. This reaction is typically acid-

or base-catalyzed. The general steps are as follows:

Synthesis of Heliannone A: The precursor, 2'-hydroxy-4,5-dimethoxychalcone (Heliannone

A), is synthesized via a Claisen-Schmidt condensation reaction between an appropriately
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substituted acetophenone and a benzaldehyde derivative.

Cyclization to Heliannone B: Heliannone A is then subjected to cyclization conditions to yield

the flavanone ring system of Heliannone B.

A detailed, step-by-step protocol with specific reagent quantities and reaction conditions is not

available in the provided search results.

Spectroscopic Data
The structural elucidation of Heliannone B is confirmed through various spectroscopic

techniques.

Table 2: Spectroscopic Data for Heliannone B

Technique Key Features

¹H NMR Data not available in search results.

¹³C NMR Data not available in search results.

IR (Infrared) Data not available in search results.

MS (Mass Spectrometry) Data not available in search results.

Specific spectroscopic data for Heliannone B is not available in the provided search results.

The data for related compounds or intermediates may be found in the cited literature.

Biological and Allelochemical Activity
Heliannone B has been noted for its potential as a bioactive flavonoid.[1] Flavonoids, as a

class, are known to exhibit a wide range of biological activities. Heliannone B, being isolated

from sunflower (Helianthus annuus), is implicated in the allelopathic properties of this plant.

Allelochemicals are secondary metabolites produced by plants that can influence the growth

and development of neighboring plants.

Table 3: Biological Activity of Heliannone B
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Activity Type Assay Results Source

Allelochemical Activity Plant growth inhibition

Specific quantitative

data (e.g., IC₅₀) not

available in search

results.

General literature on

Helianthus annuus

allelochemicals

Further research is required to quantify the specific biological and allelochemical activities of

Heliannone B.

Experimental Workflow: Synthesis of Heliannone B
The following diagram illustrates the general synthetic workflow for obtaining Heliannone B
from its precursors.

Starting Materials

Intermediate Final Product2-Hydroxy-3,4-
dimethoxyacetophenone

Heliannone A
(2'-Hydroxychalcone)

Claisen-Schmidt
Condensation

p-Hydroxybenzaldehyde

Heliannone B
((R,S)-4'-Hydroxy-7,8-dimethoxyflavanone)

Intramolecular
Cyclization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Total synthesis of heliannone A and (R,S)-heliannone B, two bioactive flavonoids from
Helianthus annuus cultivars - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Heliannone B: A Comprehensive Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243732#what-is-the-chemical-structure-of-
heliannone-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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